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Compound of Interest

Compound Name: 2-Chloro-2-methylpropane

Cat. No.: B056623

This guide provides essential safety, logistical, and procedural information for the proper
disposal of 2-chloro-2-methylpropane (also known as tert-butyl chloride). It is intended for
researchers, scientists, and drug development professionals to ensure safe handling and
compliance with regulations.

Immediate Safety and Handling Precautions

2-Chloro-2-methylpropane is a highly flammable liquid and vapor that requires careful
handling to prevent accidents.[1][2][3][4][5][6][7][8] Always consult the Safety Data Sheet (SDS)
before use.

Key Safety Measures:

» Fire Prevention: Keep the chemical away from heat, sparks, open flames, and other ignition
sources.[1][2][3][4][6][7]1[8] Smoking is strictly prohibited in areas where it is handled.[1][4][8]
Use only non-sparking tools and explosion-proof equipment.[1][3][5][6][7]

» Static Discharge: Take precautionary measures against static discharge by grounding and
bonding containers and receiving equipment.[1][3][5][6][7]

e Ventilation: Handle the substance in a well-ventilated area or under a chemical fume hood to
avoid inhalation of vapors.[3][9][10]
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e Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles or
a face shield, and a lab coat.[1][3][4][6][7][8]

o Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[1][3][6][7]

[9]

Quantitative Data

The following table summarizes key quantitative data for 2-chloro-2-methylpropane.

Property Value

CAS Number 507-20-0[1][21[3][4][°]
Molecular Formula C4HOCI[2][3]

Molecular Weight 92.57 g/mol [2][3]

Flash Point -27 °C /-16.6 °F[1]
Autoignition Temperature 540 °C / 1004 °F[1]
Explosive Limits in Air 1.8% - 10.1% by volume[1]
UN Number 1127[4]

Transport Hazard Class 3 (Flammable Liquid)[4]

Step-by-Step Disposal Procedures

The primary and recommended method for the disposal of 2-chloro-2-methylpropane is
through a licensed professional waste disposal service.[2] Do not attempt to dispose of this
chemical down the drain or as regular trash.[11][12]

Waste Collection and Storage:

» Labeling: Clearly label a dedicated, chemically resistant waste container with "Hazardous
Waste," "2-Chloro-2-methylpropane,” and the associated hazards (e.g., "Flammable
Liquid™).[9][11]
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o Collection: Collect all waste 2-chloro-2-methylpropane, including any contaminated
materials, in this designated container.

e Segregation: Do not mix 2-chloro-2-methylpropane with incompatible wastes.[12] It should
be stored with other halogenated organic wastes.[13]

» Closure: Keep the waste container tightly closed except when adding waste.[12][14]

o Storage: Store the waste container in a designated, well-ventilated, and cool area, away
from ignition sources, and within secondary containment.[1][3][6][7][12][15]

Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to arrange for pickup and disposal.[2]

o Follow all local, state, and federal regulations for hazardous waste disposal.[2][11]

Spill Cleanup Protocol

In the event of a small spill, follow these procedures:
» Eliminate Ignition Sources: Immediately remove all sources of ignition from the area.[3][7]
e Ventilate: Ensure the area is well-ventilated.[3][9]

o Containment: Contain the spill using a non-combustible absorbent material such as sand,
earth, or vermiculite.[2][3][7][10]

o Collection: Carefully collect the absorbent material and spilled substance using non-sparking
tools and place it into a sealed, properly labeled container for hazardous waste disposal.[7]
[91[11]

o Decontamination: Clean the spill area with a suitable solvent (e.g., isopropanol), followed by
soap and water.[11] All cleaning materials should also be disposed of as hazardous waste.
[11]

e Reporting: Report the spill to your EHS department.
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Logical Workflow for Disposal

The following diagram outlines the decision-making process for the proper handling and
disposal of 2-chloro-2-methylpropane waste.
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Generate 2-Chloro-2-methylpropane Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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